![molecular formula C16H15N3O4S2 B2815126 4-(phenylsulfonyl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)butanamide CAS No. 1251543-14-2](/img/structure/B2815126.png)
4-(phenylsulfonyl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(phenylsulfonyl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)butanamide, also known as PSB-0739, is a small molecule drug that has been developed for the treatment of various diseases. It belongs to the class of compounds known as butanamides and has been found to have a wide range of biological activities.
Scientific Research Applications
- Application : The compound has been investigated as an electron-donor material in OSCs. Specifically, TIPS-substituted benzodithiophene-based copolymers containing this compound have shown power conversion efficiencies (PCEs) ranging from 3.16% to 5.76% . These copolymers exhibit tunable optical and electrochemical properties, making them suitable for photovoltaic applications.
- Application : The compound, along with its derivatives, has been designed as electron-transporting hole blockers. For instance, 1,3-bis[5-(dimesitylboryl)thiophen-2-yl]benzene and 1,3,5-tris[5-(dimesitylboryl)thiophen-2-yl]benzene exhibit multiple redox behavior and form stable amorphous glasses . These materials can improve device performance by preventing charge recombination.
- Application : The title compound, (2-(methylthio)thiophen-3-yl)(thiophen-2-yl)methanone, has been synthesized and characterized using single crystal X-ray diffraction. Hirshfeld surface analysis reveals the nature of intermolecular contacts and packing arrangements . Such studies contribute to understanding molecular behavior and designing functional materials.
Organic Photovoltaics (Solar Cells)
Electron-Transporting Hole Blockers
Crystal Engineering and Hirshfeld Surface Analysis
properties
IUPAC Name |
4-(benzenesulfonyl)-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4S2/c20-14(7-4-10-25(21,22)13-5-2-1-3-6-13)17-16-19-18-15(23-16)12-8-9-24-11-12/h1-3,5-6,8-9,11H,4,7,10H2,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAJVTQZYNZQPML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NN=C(O2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(phenylsulfonyl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.